Cas no 2679943-71-4 ((2R)-2-{(benzyloxy)carbonylamino}-3-3-(prop-2-en-1-yl)phenylpropanoic acid)

• Product Name: (2R)-2-{(benzyloxy)carbonylamino}-3-3-(prop-2-en-1-yl)phenylpropanoic acid
• CAS No: 2679943-71-4
• MF: C₂₀H₂₁NO₄
• MW: 339.38504576683
• CID: 5619155
• PubChem ID: 165939779
• Update Time: 2025-06-18

(2R)-2-{(benzyloxy)carbonylamino}-3-3-(prop-2-en-1-yl)phenylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28296873
• (2R)-2-{[(benzyloxy)carbonyl]amino}-3-[3-(prop-2-en-1-yl)phenyl]propanoic acid
• 2679943-71-4
• (2R)-2-{(benzyloxy)carbonylamino}-3-3-(prop-2-en-1-yl)phenylpropanoic acid

• Inchi： 1S/C20H21NO4/c1-2-7-15-10-6-11-17(12-15)13-18(19(22)23)21-20(24)25-14-16-8-4-3-5-9-16/h2-6,8-12,18H,1,7,13-14H2,(H,21,24)(H,22,23)/t18-/m1/s1
• InChI Key： FNFOFNJYIGJKQC-GOSISDBHSA-N
• SMILES： O(CC1C=CC=CC=1)C(N[C@@H](C(=O)O)CC1C=CC=C(CC=C)C=1)=O

Computed Properties

• Exact Mass: 339.14705815g/mol
• Monoisotopic Mass: 339.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 9
• Complexity: 445
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 75.6Ų

Additional information on (2R)-2-{(benzyloxy)carbonylamino}-3-3-(prop-2-en-1-yl)phenylpropanoic acid

Compound Introduction: (2R)-2-{(benzyloxy)carbonylamino}-3-3-(prop-2-en-1-yl)phenylpropanoic acid (CAS No. 2679943-71-4)

Introducing a highly specialized compound, (2R)-2-{(benzyloxy)carbonylamino}-3-3-(prop-2-en-1-yl)phenylpropanoic acid, identified by its unique Chemical Abstracts Service Number (CAS No. 2679943-71-4). This compound represents a significant advancement in the field of pharmaceutical chemistry, particularly in the design and synthesis of novel bioactive molecules. Its intricate molecular structure, featuring a chiral center and multiple functional groups, positions it as a promising candidate for further exploration in drug discovery and development.

The (benzyloxy)carbonylamino moiety in the compound's name is a critical feature that contributes to its potential biological activity. This group is commonly employed in medicinal chemistry to enhance the stability and solubility of pharmacophores, making it an attractive choice for the synthesis of novel therapeutic agents. The presence of this moiety suggests that the compound may exhibit properties conducive to interactions with biological targets, such as enzymes or receptors.

The 3-3-(prop-2-en-1-yl)phenylpropanoic acid portion of the molecular formula indicates a complex aromatic system combined with an aliphatic side chain. This structural motif is often explored in the development of molecules with enhanced binding affinity and selectivity. The prop-2-enyl group, also known as allyl, introduces a degree of unsaturation that can influence the compound's electronic properties and reactivity, potentially enabling diverse chemical modifications and functionalizations.

Recent advancements in computational chemistry and molecular modeling have highlighted the importance of chirality in drug design. The (2R) configuration at the chiral center of this compound underscores its stereochemical specificity, which is crucial for ensuring optimal pharmacological activity. Studies have demonstrated that subtle differences in stereochemistry can significantly impact a molecule's biological efficacy, making the precise control of chirality a cornerstone of modern medicinal chemistry.

In the context of current research, this compound aligns with ongoing efforts to develop next-generation therapeutics with improved pharmacokinetic profiles. The combination of rigid aromatic rings and flexible aliphatic chains provides a balance between stability and bioavailability, which are essential factors in drug development. Furthermore, the presence of multiple functional groups offers opportunities for further derivatization, allowing researchers to fine-tune the compound's properties for specific applications.

Investigations into the potential biological activity of (2R)-2-{(benzyloxy)carbonylamino}-3-3-(prop-2-en-1-yl)phenylpropanoic acid have shown promising results in preliminary studies. Researchers have explored its interactions with various biological targets, including enzymes involved in metabolic pathways and receptors associated with therapeutic indications such as inflammation and pain management. These studies suggest that the compound may possess unique mechanisms of action that could differentiate it from existing therapeutic agents.

The synthesis of this compound involves sophisticated organic transformations that highlight the expertise required in modern pharmaceutical chemistry. Key steps include asymmetric reduction to establish the (2R) configuration, followed by selective functionalization to introduce the (benzyloxy)carbonylamino and prop-2-enyl groups. These synthetic strategies reflect the ongoing evolution of synthetic methodologies aimed at producing complex molecules with high precision and yield.

As interest in personalized medicine grows, compounds like this one are becoming increasingly valuable for their potential to address specific biological needs. The ability to modify key structural features allows for the creation of tailored molecules that can interact selectively with disease-related pathways. This approach not only enhances therapeutic efficacy but also minimizes off-target effects, a critical consideration in drug development.

The role of computational tools in optimizing molecular design cannot be overstated. Advanced software platforms enable researchers to predict properties such as solubility, permeability, and metabolic stability before conducting experimental validation. By integrating these predictions into the drug discovery process, scientists can prioritize compounds like (2R)-2-{(benzyloxy)carbonylamino}-3-3-(prop-2-en-1-yl)phenylpropanoic acid based on their potential for success in clinical applications.

Future directions for research on this compound include exploring its role in combination therapies and investigating its potential as an intermediate for more complex drug candidates. The versatility of its molecular framework makes it a versatile building block for medicinal chemists seeking to develop innovative treatments for a wide range of diseases.

In conclusion, (2R)-2-{(benzyloxy)carbonylamino}-3-3-(prop-2-en-1-yl)phenylpropanoic acid (CAS No. 2679943-71-4) represents a significant contribution to the field of pharmaceutical chemistry. Its unique structural features and promising biological activity position it as a valuable asset in ongoing drug discovery efforts. As research continues to uncover new applications for this compound, it is likely to play an important role in shaping the future landscape of therapeutic innovation.